Cas no 1697295-85-4 (Cyclopentanemethanol, α-ethenyl-3,3-difluoro-)
Cyclopentanemethanol, α-ethenyl-3,3-difluoro- Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanemethanol, α-ethenyl-3,3-difluoro-
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- Inchi: 1S/C8H12F2O/c1-2-7(11)6-3-4-8(9,10)5-6/h2,6-7,11H,1,3-5H2
- InChI Key: AMXVPWKKDMFNHF-UHFFFAOYSA-N
- SMILES: C1(C(C=C)O)CCC(F)(F)C1
Experimental Properties
- Density: 1.10±0.1 g/cm3(Predicted)
- Boiling Point: 193.6±15.0 °C(Predicted)
- pka: 14.30±0.20(Predicted)
Cyclopentanemethanol, α-ethenyl-3,3-difluoro- Pricemore >>
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| Enamine | EN300-393438-1.0g |
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1697295-85-4 | 1.0g |
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1-(3,3-difluorocyclopentyl)prop-2-en-1-ol |
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1-(3,3-difluorocyclopentyl)prop-2-en-1-ol |
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| Enamine | EN300-393438-10.0g |
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Cyclopentanemethanol, α-ethenyl-3,3-difluoro- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on Cyclopentanemethanol, α-ethenyl-3,3-difluoro-
Exploring the Unique Properties and Applications of Cyclopentanemethanol, α-ethenyl-3,3-difluoro- (CAS No. 1697295-85-4)
In the realm of specialty chemicals, Cyclopentanemethanol, α-ethenyl-3,3-difluoro- (CAS No. 1697295-85-4) stands out as a compound of significant interest due to its unique molecular structure and versatile applications. This fluorinated cyclopentane derivative combines the stability of a cyclopentane ring with the reactivity of an ethenyl group and the electron-withdrawing effects of difluoro substitution. Researchers and industry professionals are increasingly exploring its potential in pharmaceuticals, agrochemicals, and advanced material synthesis.
The structural features of Cyclopentanemethanol, α-ethenyl-3,3-difluoro- make it particularly valuable in medicinal chemistry. The presence of fluorine atoms enhances metabolic stability and bioavailability, addressing a key challenge in drug development. Recent studies highlight its role as a building block for kinase inhibitors and GPCR-targeted therapeutics, aligning with the growing demand for precision medicine solutions. Its vinyl group also enables facile derivatization through click chemistry approaches, a hot topic in bioconjugation and prodrug design.
From a materials science perspective, this compound contributes to innovations in fluorinated polymers with enhanced thermal stability and chemical resistance. The 3,3-difluoro motif influences dipole moments and surface energies, making it relevant for dielectric materials in electronics and hydrophobic coatings. These applications resonate with current industry trends toward miniaturized electronics and water-repellent surfaces, frequently searched topics in engineering forums.
Synthetic accessibility remains a key advantage of Cyclopentanemethanol, α-ethenyl-3,3-difluoro-. Modern flow chemistry techniques have improved its production scalability while reducing environmental impact—an essential consideration given the emphasis on green chemistry principles. The compound’s chiral center also makes it valuable for asymmetric synthesis, particularly in creating optically active intermediates for agrochemicals.
Analytical characterization of this substance involves advanced techniques like 19F NMR spectroscopy and high-resolution mass spectrometry, reflecting the compound’s complexity. Stability studies under various pH conditions—a frequent query among formulators—confirm its robustness in diverse formulation matrices, supporting applications from crop protection to controlled-release drug delivery systems.
Regulatory perspectives on fluorinated compounds continue to evolve, with Cyclopentanemethanol, α-ethenyl-3,3-difluoro- offering a balance between performance and environmental profile. Its low bioaccumulation potential compared to longer-chain fluorochemicals positions it favorably in sustainability assessments, addressing concerns about PFAS alternatives—a trending topic in environmental chemistry discussions.
Future research directions may explore its utility in photoaffinity labeling for proteomics or as a fluorine tag in PET tracer development. The compound’s synergy with catalysis technologies, especially palladium-catalyzed couplings, opens avenues for creating novel heterocyclic scaffolds—a persistent focus area in pharmaceutical R&D.
In conclusion, Cyclopentanemethanol, α-ethenyl-3,3-difluoro- (CAS No. 1697295-85-4) exemplifies how strategic molecular design can yield multifunctional compounds. Its intersection with drug discovery, advanced materials, and sustainable chemistry ensures continued relevance across scientific disciplines, answering the market’s call for innovative yet practical chemical solutions.
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